Cas no 2046-17-5 (Methyl 4-Phenylbutyrate)

Methyl 4-Phenylbutyrate (CAS 2046-17-5) is an ester compound characterized by its aromatic phenyl group and butyrate backbone. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and flavoring agents. The compound exhibits favorable stability and solubility in common organic solvents, facilitating its use in various chemical reactions. Its distinct aromatic profile makes it valuable in perfumery, where it contributes sweet, fruity notes. Additionally, Methyl 4-Phenylbutyrate is employed in research as a precursor for more complex molecules. The ester’s well-defined structure and consistent purity ensure reliable performance in both industrial and laboratory applications.
Methyl 4-Phenylbutyrate structure
Methyl 4-Phenylbutyrate structure
Product Name:Methyl 4-Phenylbutyrate
CAS No:2046-17-5
MF:C11H14O2
MW:178.227663516998
MDL:MFCD00043756
CID:262306
Update Time:2025-06-06

Methyl 4-Phenylbutyrate Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid,methyl ester
    • methyl 4-phenylbutanoate
    • METHYL 4-PHENYLBUTYRATE
    • 4-benzenebutanoic acid methyl ester
    • 4-phenylbutanoic acid methyl ester
    • 4-phenylbutyric acid methyl ester
    • Butyric acid,4-phenyl-,methyl ester
    • methyl 3-benzylpropionate
    • Methyl benzenebutanoate
    • Methyl 4-Phenylbutyrate
    • MDL： MFCD00043756
    • Inchi： 1S/C11H14O2/c1-13-11(12)9-5-8-10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3
    • InChI Key： YRYZGVBKMWFWGT-UHFFFAOYSA-N
    • SMILES： COC(CCCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 178.09900
  • Monoisotopic Mass: 178.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: Transparent to yellowish liquid
  • Density: 1.0292 (rough estimate)
  • Melting Point: 78 C
  • Boiling Point: 270.46°C (rough estimate)
  • Flash Point: 112 C
  • Refractive Index: 1.5090 (estimate)
  • PSA: 26.30000
  • LogP: 2.18230
  • FEMA: 2739 | METHYL 4-PHENYLBUTYRATE

Methyl 4-Phenylbutyrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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 2046-17-5 97%
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Apollo Scientific
OR480836-5g
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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Methyl 4-Phenylbutyrate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2046-17-5)Methyl 4-Phenylbutyrate
Order Number:A1209307
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):179.0/401.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:2046-17-5)Methyl 4-Phenylbutyrate
A1209307
Purity:99%/99%
Quantity:10g/25g
Price ($):179.0/401.0
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